molecular formula C8H5ClF3NO B8295450 N-hydroxy-3-(trifluoromethyl)benzimidoylchloride

N-hydroxy-3-(trifluoromethyl)benzimidoylchloride

Cat. No. B8295450
M. Wt: 223.58 g/mol
InChI Key: WGEIGPJIAPDEIM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-hydroxy-3-(trifluoromethyl)benzimidoylchloride is a useful research compound. Its molecular formula is C8H5ClF3NO and its molecular weight is 223.58 g/mol. The purity is usually 95%.
BenchChem offers high-quality N-hydroxy-3-(trifluoromethyl)benzimidoylchloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-hydroxy-3-(trifluoromethyl)benzimidoylchloride including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

N-hydroxy-3-(trifluoromethyl)benzimidoylchloride

Molecular Formula

C8H5ClF3NO

Molecular Weight

223.58 g/mol

IUPAC Name

N-hydroxy-3-(trifluoromethyl)benzenecarboximidoyl chloride

InChI

InChI=1S/C8H5ClF3NO/c9-7(13-14)5-2-1-3-6(4-5)8(10,11)12/h1-4,14H

InChI Key

WGEIGPJIAPDEIM-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC(=C1)C(F)(F)F)C(=NO)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a dried flask containing 3-(trifluoromethyl)benzaldehyde oxime (1.89 g, 10 mol) in methylene chloride (100 mL) was added N-chlorosuccinimide (1.40 g, 10.5 mmol) slowly at 0° C. The reaction mixture was warmed to 45° C. for 2 h, poured over ice, diluted with H2O (20 mL), and extracted with EtOAc (100 mL). The organic phase was washed with H2O (2×25 mL) and saline solution (25 mL), dried over sodium sulfate, concentrated in vacuo to give N-hydroxy-3-(trifluoromethyl)benzenecarboximidoyl chloride (2 g, 90%). LCMS: 224.4 (M+H)+.
Quantity
1.89 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
1.4 g
Type
reactant
Reaction Step Two
Name
Quantity
20 mL
Type
solvent
Reaction Step Three

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